2-{[(2-Chlorophenyl)carbonyl]amino}-5-methylbenzoic acid

• Molecular Formula: C15H12ClNO3
• Molecular Weight: 289.71 g/mol
• IUPAC Name: 2-[(2-chlorobenzoyl)amino]-5-methylbenzoic acid
• InChI: InChI=1S/C15H12ClNO3/c1-9-6-7-13(11(8-9)15(19)20)17-14(18)10-4-2-3-5-12(10)16/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key: HPGFARNPEWZQDF-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CC=C2Cl)C(=O)O

Description

2-{[(2-Chlorophenyl)carbonyl]amino}-5-methylbenzoic acid, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used to treat pain, inflammation, and fever. It was first synthesized in the 1960s by Ciba-Geigy (now Novartis) and has since become one of the most commonly prescribed medications in the world.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX), an enzyme that is involved in the production of prostaglandins, which are responsible for pain and inflammation. By blocking the activity of COX, 2-{[(2-Chlorophenyl)carbonyl]amino}-5-methylbenzoic acid reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and analgesic effects, 2-{[(2-Chlorophenyl)carbonyl]amino}-5-methylbenzoic acid has been shown to have a number of other biochemical and physiological effects. For example, it has been shown to inhibit platelet aggregation, reduce oxidative stress, and modulate immune function.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for use in laboratory experiments. It is readily available, relatively inexpensive, and has a well-established safety profile. However, it is important to note that 2-{[(2-Chlorophenyl)carbonyl]amino}-5-methylbenzoic acid can have off-target effects and may interact with other compounds in complex ways, which can complicate experimental results.

Future Directions

There are several potential future directions for research on 2-{[(2-Chlorophenyl)carbonyl]amino}-5-methylbenzoic acid. One area of interest is the development of new formulations and delivery methods that can improve the efficacy and safety of the drug. Another area of interest is the investigation of 2-{[(2-Chlorophenyl)carbonyl]amino}-5-methylbenzoic acid's potential as a treatment for various types of cancer. Finally, there is a need for further research into the mechanisms of action of 2-{[(2-Chlorophenyl)carbonyl]amino}-5-methylbenzoic acid and its interactions with other compounds.

Synthesis Methods

The synthesis of 2-{[(2-Chlorophenyl)carbonyl]amino}-5-methylbenzoic acid involves several steps, starting with the reaction of 2-chlorobenzoic acid with thionyl chloride to form 2-chlorobenzoyl chloride. This intermediate is then reacted with 2-amino-5-methylbenzoic acid to form 2-{[(2-Chlorophenyl)carbonyl]amino}-5-methylbenzoic acid. The final product is purified by recrystallization.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It is commonly used to treat conditions such as arthritis, menstrual cramps, and migraine headaches. In addition, 2-{[(2-Chlorophenyl)carbonyl]amino}-5-methylbenzoic acid has been shown to have anticancer properties and is being investigated as a potential treatment for various types of cancer.